Cas no 1781638-68-3 (3-(Dimethylamino)-2,2-difluoropropanoic acid)

• Product Name: 3-(Dimethylamino)-2,2-difluoropropanoic acid
• CAS No: 1781638-68-3
• MF: C₅H₉F₂NO₂
• MW: 153.12726855278
• CID: 4704970
• Update Time: 2025-06-09

3-(Dimethylamino)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-2,2-difluoropropanoic acid
• 3-(Dimethylamino)-2,2-difluoropropanoic acid

• Inchi： 1S/C5H9F2NO2/c1-8(2)3-5(6,7)4(9)10/h3H2,1-2H3,(H,9,10)
• InChI Key： YKQFAFDNQMKKST-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Topological Polar Surface Area: 40.5

Additional information on 3-(Dimethylamino)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(Dimethylamino)-2,2-difluoropropanoic acid (CAS No. 1781638-68-3)

3-(Dimethylamino)-2,2-difluoropropanoic acid (CAS No. 1781638-68-3) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and dimethylamino functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining fluorine and nitrogen moieties, offers distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 3-(Dimethylamino)-2,2-difluoropropanoic acid stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug design. Researchers are increasingly exploring its role in the development of small-molecule therapeutics, particularly for targeting enzymes and receptors. The compound's CAS No. 1781638-68-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

In the context of green chemistry, 3-(Dimethylamino)-2,2-difluoropropanoic acid is also being studied for its potential in sustainable synthesis routes. With the rise of AI-driven drug discovery, this compound has appeared in computational screenings for novel bioactive molecules. Its difluoropropanoic acid backbone is particularly intriguing for designing protease inhibitors and kinase modulators, addressing unmet medical needs in oncology and neurology.

From a commercial perspective, suppliers of CAS No. 1781638-68-3 highlight its high purity (>98%) and compatibility with peptide coupling reagents, making it a preferred choice for solid-phase synthesis. The compound's stability under ambient conditions further enhances its utility in laboratory settings. Recent publications have also linked its derivatives to bioconjugation techniques, expanding its applications in diagnostic imaging and targeted drug delivery systems.

As the demand for tailor-made fluorinated building blocks grows, 3-(Dimethylamino)-2,2-difluoropropanoic acid continues to be a focal point in patent filings. Its synergy with cryopreservation agents and ionic liquids underscores its versatility. For researchers querying "difluorinated amino acid analogs" or "fluorine in medicinal chemistry," this compound represents a compelling case study in molecular innovation.

In summary, 3-(Dimethylamino)-2,2-difluoropropanoic acid (CAS No. 1781638-68-3) bridges multiple disciplines, from preclinical drug development to advanced material engineering. Its dual functionality and compatibility with high-throughput screening platforms position it as a key player in next-generation chemical solutions. Ongoing studies on its structure-activity relationships promise to unlock further industrial and therapeutic potential.